Cas no 7253-50-1 (1H-Isoindolium,2-[6-(diethylmethylammonio)hexyl]octahydro-2-methyl-, iodide (1:2))
7253-50-1 structure
Product Name:1H-Isoindolium,2-[6-(diethylmethylammonio)hexyl]octahydro-2-methyl-, iodide (1:2)
CAS No:7253-50-1
MF:C20H42IN2
MW:437.465358257294
CID:575724
PubChem ID:54609762
Update Time:2025-04-19
1H-Isoindolium,2-[6-(diethylmethylammonio)hexyl]octahydro-2-methyl-, iodide (1:2) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindolium,2-[6-(diethylmethylammonio)hexyl]octahydro-2-methyl-, iodide (1:2)
- diethyl-methyl-[6-(2-methyl-1,3,3a,4,5,6,7,7a-octahydroisoindol-2-ium-2-yl)hexyl]azanium,iodide
- NSC-58223
- diethyl-methyl-[6-(2-methyl-1,3,3a,4,5,6,7,7a-octahydroisoindol-2-ium-2-yl)hexyl]azanium;iodide
- 7253-50-1
- NSC58223
- DTXSID50715011
-
- Inchi: 1S/C20H42N2.HI/c1-5-21(3,6-2)15-11-7-8-12-16-22(4)17-19-13-9-10-14-20(19)18-22;/h19-20H,5-18H2,1-4H3;1H/q+2;/p-1
- InChI Key: QSUGYRCLKONHDE-UHFFFAOYSA-M
- SMILES: [I-].[N+]1(C)(CCCCCC[N+](C)(CC)CC)CC2CCCCC2C1
Computed Properties
- Exact Mass: 310.33506
- Monoisotopic Mass: 437.239
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 9
- Complexity: 308
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
Experimental Properties
- PSA: 0
1H-Isoindolium,2-[6-(diethylmethylammonio)hexyl]octahydro-2-methyl-, iodide (1:2) Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
7253-50-1 (1H-Isoindolium,2-[6-(diethylmethylammonio)hexyl]octahydro-2-methyl-, iodide (1:2)) Related Products
- 1470-99-1(cis-Octahydroisoindole)
- 21850-12-4(Octahydro-1H-isoindole)
- 279-27-6(1-Azabicyclo[2.2.1]heptane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk